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Compound of Interest

Sodium 4-(1,1-
Compound Name:

dimethylpropyl)phenolate
CAS No.: 31366-95-7

Cat. No.: B1629987

Get Quote

\ J

CAS Number: 31366-95-7 Synonyms: Sodium 4-tert-amylphenolate; p-tert-Amylphenol sodium
salt; Sodium p-tert-pentylphenolate.[1][2] Molecular Formula:

Molecular Weight: 186.23 g/mol

Part 1: Executive Technical Summary|[3]

Sodium 4-(1,1-dimethylpropyl)phenolate is the sodium salt of 4-tert-amylphenol.[1][2] Unlike
its neutral parent compound, this salt acts as a strong nucleophile and a hard base in organic
synthesis.[3] It is frequently employed in the synthesis of anionic surfactants, antioxidants, and
specialized phenolic resins.[3]

Critical Hazard Distinction: While the parent phenol (CAS 80-46-6) is corrosive, the sodium salt
poses an elevated caustic hazard due to rapid hydrolysis in moisture, generating sodium
hydroxide (NaOH) in situ alongside the lipophilic phenol. This dual-action mechanism—
chemical burn (alkaline) combined with membrane permeation (lipophilic alkyl tail)—requires a
specialized safety protocol beyond standard base handling.[3]
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Part 2: Physicochemical Properties & Stability[3]

Property Data Technical Implication
White to off-white hygroscopic Must be stored under inert gas
Appearance ] ]
solid (Ar/N2) to prevent hydrolysis.
) High water solubility facilitates
N Soluble in water, alcohols, ) ] o
Solubility ) rapid aquatic contamination;
polar aprotic solvents ) o
containment is critical.[3]
) ] ) Strong enough to deprotonate
o Estimated < 4 (Conjugate acid ] ] )
Basicity (pKb) alcohols; incompatible with
pKa ~10.[3]2) o
acidic protons.[3]
Will revert to the parent phenol
Reactivity Reacts with atmospheric CO2 and sodium carbonate if left

exposed.[3]

Stability Protocol (Self-Validating)

» Validation Step: Before use, dissolve a small aliquot in water. If the solution is cloudy or

precipitates an oily residue immediately, the salt has partially degraded to the parent phenol

(which is less water-soluble than the salt).

Part 3: Hazard Profiling & Toxicology[3]
Mechanism of Injury

The compound exhibits Type | Corrosivity.[3] Upon contact with biological tissue:

e Saponification: The alkaline sodium cation saponifies membrane lipids.[3]

o Permeation: The tert-amyl lipophilic tail facilitates deep tissue penetration, dragging the

caustic anion into the dermis.[3]

o Systemic Toxicity: Once absorbed, the parent 4-tert-amylphenol is a known endocrine

disruptor, structurally mimicking estrogen.[3]

Quantitative Toxicity Data[3]
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. Value (Extrapolated from o
Endpoint Classification
Parent)

Causes severe burns and eye

Skin Corrosion Category 1B
damage.[3]

Aquatic Acute LC50 < 10 mg/L (Fish) Very toxic to aquatic life.[3][4]
Moderate acute toxicity;

Oral LD50 > 2000 mg/kg (Rat)

chronic risk dominates.[3]

Part 4: Advanced Handling & Synthesis Workflow

Core Directive: Do not treat this simply as "caustic.” Treat it as a "permeating caustic."

Engineering Controls

o Atmosphere: Handle exclusively in a fume hood or glovebox under Nitrogen/Argon.[3]

e Vessel: Glassware must be oven-dried. Moisture introduces NaOH impurities that alter
stoichiometry.[3]

Experimental Workflow: Nucleophilic Substitution

The following diagram outlines a self-validating workflow for using this reagent in an alkylation

reaction (e.g., Williamson Ether Synthesis).
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Reagent Preparation
(Inert Atmosphere)

Ensure dryness| Precipitate? Redry.

Validation Step:
Solubility Check in Dry Solvent

Clear solution

Reaction Phase:
Controlled Addition (0-5°C)

Incomplete

In-Process Control:
TLC/HPLC (Disappearance of SM)

Complete

Quench Protocol:
Slow addition of sat. NH4CI

Phase Separation:
Phenol moves to Organic Phase

Fig 1. Self-Validating Synthesis Workflow for Sodium 4-tert-amylphenolate

Click to download full resolution via product page

Caption:Fig 1. A logic-gated workflow ensuring reagent integrity (solubility check) and safe
termination (pH-controlled quench) to prevent runaway exotherms.
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Part 5: Emergency Response & Neutralization[3]

Standard water flushing is insufficient due to the lipophilic nature of the residue.[3]

Skin Contact (The Polyethylene Glycol Protocol)

e Immediate Action: Wipe off excess solid gently.[3]

o Solubilization: Wash the affected area with Polyethylene Glycol 300 or 400 (PEG-300/400) or
a mixture of Ethanol/Water (70:30).[3] Water alone may cause the lipophilic phenol to adhere
to the skin while washing away the sodium base, leaving the toxin in place.[3]

e Flushing: Follow with copious water flushing for 15 minutes.

Spill Containment[3]

e Do NOT use water to wash down a powder spill; this generates a caustic slick.[3]
e Protocol:

o Cover spill with dry sand or Vermiculite.[3]

o Neutralize carefully with dilute Acetic Acid or Citric Acid powder.[3]

o Collect into a hazardous waste container labeled "Alkaline Phenolic Waste."[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1629987/docs?utm_src=pdf-body#technical-safety-handling-guide-sodium-4-1-1-dimethylpropyl-phenolate
https://www.chemnet.com/cas/en/31366-95-7/Sodium-4-amino-phenate.html
https://www.guidechem.com/encyclopedia/es/sodium-4-1-1-dimethylpropyl-ph-dic359568.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-tert-Amylphenol
https://buyersguidechem.com/chemicalproperty_723707513540.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.buyersguidechem.com%2Fchemical_suppliers%2F31366-95-7
https://www.benchchem.com/product/b1629987?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemnet.com/cas/en/31366-95-7/Sodium-4-amino-phenate.html
https://www.guidechem.com/encyclopedia/es/sodium-4-1-1-dimethylpropyl-ph-dic359568.html
https://www.chemeo.com/cid/53-849-1/Phenol-4-1-1-dimethylpropyl.pdf
https://sasoltechdata.com/MSDS/PTAMYLPHENOL.pdf
https://www.sigmaaldrich.com/JP/pl/sds/aldrich/318191?userType=undefined
https://pubchem.ncbi.nlm.nih.gov/compound/4-tert-Amylphenol
https://buyersguidechem.com/chemicalproperty_723707513540.html
https://buyersguidechem.com/chemicalproperty_723707513540.html
https://www.benchchem.com/product/b1629987/docs#technical-safety-handling-guide-sodium-4-1-1-dimethylpropyl-phenolate
https://www.benchchem.com/product/b1629987/docs#technical-safety-handling-guide-sodium-4-1-1-dimethylpropyl-phenolate
https://www.benchchem.com/product/b1629987/docs#technical-safety-handling-guide-sodium-4-1-1-dimethylpropyl-phenolate
https://www.benchchem.com/product/b1629987/docs#technical-safety-handling-guide-sodium-4-1-1-dimethylpropyl-phenolate
https://www.benchchem.com/product/b1629987?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629987?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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